Cas no 1105197-52-1 (3-methyl-7-[(4-methylphenyl)methyl]-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-[(4-methylphenyl)methyl]-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1105197-52-1
• MF: C₁₈H₂₁N₅O₂
• MW: 339.391643285751
• CID: 6076287
• Update Time: 2025-11-02

3-methyl-7-[(4-methylphenyl)methyl]-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-7-[(4-methylphenyl)methyl]-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 3,7-Dihydro-3-methyl-7-[(4-methylphenyl)methyl]-8-(1-pyrrolidinyl)-1H-purine-2,6-dione

• Inchi： 1S/C18H21N5O2/c1-12-5-7-13(8-6-12)11-23-14-15(21(2)18(25)20-16(14)24)19-17(23)22-9-3-4-10-22/h5-8H,3-4,9-11H2,1-2H3,(H,20,24,25)
• InChI Key： DOYAWKBUIWRRFQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCCC1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-methyl-7-[(4-methylphenyl)methyl]-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 3-methyl-7-[(4-methylphenyl)methyl]-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 1105197-52-1)

The compound 3-methyl-7-[(4-methylphenyl)methyl]-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 1105197-52-1) is a structurally complex purine derivative with significant potential in pharmaceutical research. Its unique molecular architecture, featuring a pyrrolidine moiety and a tetrahydro-1H-purine-2,6-dione core, has garnered attention for its potential applications in drug discovery. Researchers are particularly interested in its role as a modulator of enzymatic activity, given the prevalence of purine-based compounds in biological systems.

Recent studies highlight the growing demand for purine derivatives in the development of novel therapeutics, especially in areas like neurodegenerative diseases and metabolic disorders. The 3-methyl-7-[(4-methylphenyl)methyl] substitution pattern in this compound suggests enhanced lipophilicity, which could improve blood-brain barrier penetration—a critical factor for CNS-targeted drugs. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles.

The pyrrolidin-1-yl group in this molecule is particularly noteworthy, as nitrogen-containing heterocycles are frequently employed in kinase inhibitors and GPCR modulators. With the pharmaceutical industry's increasing focus on targeted therapies, understanding the structure-activity relationship of such compounds becomes paramount. Computational chemistry approaches, including molecular docking and QSAR modeling, are being employed to predict this compound's interactions with biological targets.

From a synthetic chemistry perspective, the preparation of 3-methyl-7-[(4-methylphenyl)methyl]-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione presents interesting challenges. The purine-2,6-dione scaffold requires careful protection-deprotection strategies, while the introduction of the 4-methylphenylmethyl group demands selective alkylation conditions. These synthetic considerations are crucial for researchers exploring structure-activity relationship studies or developing more efficient production methods.

In the context of drug repurposing—a hot topic in pharmaceutical research—this compound's structural features suggest potential applications beyond its initial design. The presence of both hydrogen bond donors/acceptors and aromatic systems makes it a candidate for virtual screening against various biological targets. This approach aligns with current efforts to accelerate drug discovery while reducing development costs.

Analytical characterization of CAS 1105197-52-1 presents specific challenges due to its complex structure. Advanced techniques like LC-MS/MS and NMR spectroscopy are typically required for proper identification and purity assessment. These analytical considerations are particularly important given the increasing regulatory emphasis on impurity profiling in pharmaceutical development.

The stability profile of this compound under various conditions (pH, temperature, light exposure) represents another area of research interest. Understanding its degradation pathways is essential for formulation development—a critical step in translating promising compounds into viable therapeutics. This aspect gains additional importance in the era of biopharmaceutics classification systems.

From an intellectual property perspective, compounds like 3-methyl-7-[(4-methylphenyl)methyl]-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione often represent valuable assets in pharmaceutical portfolios. The careful analysis of patent landscapes surrounding similar structures can provide insights into potential applications and freedom-to-operate considerations for researchers.

Environmental fate and green chemistry aspects of synthesizing such compounds are becoming increasingly important. The pharmaceutical industry's focus on sustainable chemistry has led to investigations into more eco-friendly synthetic routes for complex molecules like this purine derivative.

In conclusion, CAS 1105197-52-1 represents an intriguing case study in modern medicinal chemistry. Its structural complexity, potential biological activities, and synthetic challenges make it a compound of significant interest to researchers working at the intersection of organic synthesis, drug discovery, and pharmaceutical development. As the field continues to evolve, compounds with such distinctive architectures will likely play important roles in addressing unmet medical needs through innovative therapeutic approaches.